Cas no 1020489-39-7 (ethyl 3-{[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}propanoate)

• Product Name: ethyl 3-{[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}propanoate
• CAS No: 1020489-39-7
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 6492532
• Update Time: 2025-05-19

ethyl 3-{[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}propanoate
• AHANLORCFCBJJO-UHFFFAOYSA-N

• Inchi： 1S/C19H20N4O3S/c1-3-26-18(25)10-9-17(24)21-16-11-13(2)22-23(16)19-20-15(12-27-19)14-7-5-4-6-8-14/h4-8,11-12H,3,9-10H2,1-2H3,(H,21,24)
• InChI Key： AHANLORCFCBJJO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(NC1=CC(C)=NN1C1=NC(C2=CC=CC=C2)=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on ethyl 3-{[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}propanoate

Research Brief on Ethyl 3-{[3-Methyl-1-(4-Phenyl-1,3-Thiazol-2-yl)-1H-Pyrazol-5-yl]Carbamoyl}Propanoate (CAS: 1020489-39-7)

Ethyl 3-{[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}propanoate (CAS: 1020489-39-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and mechanism of action, particularly in the context of inflammation and cancer research. This research brief synthesizes the latest findings to provide a comprehensive overview of the compound's current status in scientific literature.

The compound belongs to a class of pyrazole-thiazole hybrids, which are known for their diverse pharmacological activities. Researchers have explored its role as a modulator of key signaling pathways, including the NF-κB and MAPK pathways, which are implicated in inflammatory responses and tumorigenesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 3-{[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}propanoate exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's anticancer potential. A preclinical study conducted in 2024 revealed that the molecule induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of caspase-3 and PARP cleavage. The study also noted a synergistic effect when combined with conventional chemotherapeutic agents, indicating its potential as an adjunct therapy in oncology.

From a structural perspective, the compound's unique configuration—featuring a pyrazole core linked to a thiazole ring via a carbamoylpropanoate bridge—has been the subject of computational and crystallographic analyses. Density functional theory (DFT) calculations and molecular docking studies have provided insights into its binding affinity for various biological targets, further elucidating its mechanism of action. These findings have paved the way for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

Despite these promising results, challenges remain in the development of ethyl 3-{[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}propanoate as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and metabolic stability, necessitating further derivatization to improve its drug-like properties. Additionally, in vivo toxicity assessments are ongoing to ensure its safety profile. Future research directions include exploring its efficacy in animal models of disease and investigating its potential applications in other therapeutic areas, such as neurodegenerative disorders.

In conclusion, ethyl 3-{[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}propanoate represents a promising candidate in the realm of chemical biology and drug discovery. Its dual anti-inflammatory and anticancer activities, coupled with its well-characterized structural features, make it a valuable subject for further investigation. Continued research efforts will be critical in translating these findings into clinically relevant therapies.